Cas no 2097493-41-7 (tert-butyl 3-(4,4-difluoro-3-oxobutanoyl)-4-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(4,4-difluoro-3-oxobutanoyl)-4-methylpiperidine-1-carboxylate
• CAS No: 2097493-41-7
• MF: C₁₅H₂₃F₂NO₄
• MW: 319.344231843948
• CID: 5272507
• Update Time: 2025-05-22

tert-butyl 3-(4,4-difluoro-3-oxobutanoyl)-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4,4-difluoro-3-oxobutanoyl)-4-methylpiperidine-1-carboxylate

• Inchi： 1S/C15H23F2NO4/c1-9-5-6-18(14(21)22-15(2,3)4)8-10(9)11(19)7-12(20)13(16)17/h9-10,13H,5-8H2,1-4H3
• InChI Key： PWFCZKGMZWEYFK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C)C(C(=O)CC(=O)C(F)F)C1

Additional information on tert-butyl 3-(4,4-difluoro-3-oxobutanoyl)-4-methylpiperidine-1-carboxylate

tert-butyl 3-(4,4-difluoro-3-oxobutanoyl)-4-methylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(4,4-difluoro-3-oxobutanoyl)-4-methylpiperidine-1-carboxylate, identified by the CAS number 2097493-41-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this compound features a piperidine ring substituted with a tert-butyl group at position 1 and a 4-methyl group at position 4. Additionally, the molecule incorporates a 4,4-difluoro-3-oxobutanoyl group at position 3, which introduces unique electronic and steric properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have not only improved the yield and purity of the compound but also facilitated its structural characterization using advanced spectroscopic techniques like NMR and X-ray crystallography. The incorporation of fluorine atoms in the butanoyl group is particularly noteworthy, as fluorinated compounds are known for their enhanced stability and bioavailability.

From a pharmacological perspective, tert-butyl 3-(4,4-difluoro-3-oxobutanoyl)-4-methylpiperidine-1-carboxylate has shown promise in preclinical studies as a potential therapeutic agent. Its piperidine backbone is a common feature in many bioactive molecules, including anticonvulsants, analgesics, and anticancer agents. The tert-butyl group contributes to the molecule's lipophilicity, which is crucial for its absorption and distribution within biological systems. Furthermore, the presence of fluorine atoms enhances its metabolic stability, reducing the likelihood of rapid degradation in vivo.

Recent research has focused on the compound's ability to modulate key cellular pathways involved in neurodegenerative diseases. For instance, studies have demonstrated that this compound can inhibit specific enzymes associated with Alzheimer's disease progression. Its unique structure allows it to interact with target proteins in a highly specific manner, minimizing off-target effects and improving therapeutic efficacy.

In terms of material science applications, tert-butyl 3-(4,4-difluoro-3-oxobutanoyl)-4-methylpiperidine-1-carboxylate has been explored as a precursor for advanced materials such as polyurethanes and elastomers. Its ability to form stable amide bonds makes it an attractive candidate for polymer synthesis. Additionally, its fluorinated moiety imparts resistance to environmental factors such as UV radiation and moisture degradation.

The synthesis of this compound involves a multi-step process that begins with the preparation of the piperidine ring followed by functionalization at specific positions. Key steps include nucleophilic substitution reactions to introduce the tert-butyl group and Friedel-Crafts acylation to attach the butanoyl moiety. The use of environmentally friendly solvents and catalysts has been emphasized in recent protocols to align with green chemistry principles.

In conclusion, tert-butyl 3-(4,4-difluoro-3-oxobutanoyl)-4-methylpiperidine-1-carboxylate represents a versatile molecule with broad applications across multiple disciplines. Its unique structure combines functional groups that confer both chemical stability and biological activity, making it an intriguing subject for further research. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in drug discovery and materials science.